Cas no 68888-19-7 (2-(pyridin-2-yl)propan-1-ol)

• Product Name: 2-(pyridin-2-yl)propan-1-ol
• CAS No: 68888-19-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 2104636
• PubChem ID: 15392785
• Update Time: 2025-05-24

2-(pyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)propan-1-ol
• 2-(2-Pyridyl)propan-1-ol
• 2-[2]pyridyl-propan-1-ol
• 4-(2-hydroxy-1-methylethyl)-pyridine
• 4-{β-Hydroxy-isopropyl}-pyridin
• EN300-256943
• 2-Pyridineethanol, beta-methyl-
• 2-pyridin-2-ylpropan-1-ol
• SCHEMBL3995009
• AT23842
• 68888-19-7
• CS-0497952
• AKOS014316428
• DA-03583
• DTXCID701369591
• TCA88819
• 841-180-8
• 194228-34-7
• MFCD17012930
• DTXSID00941146

• Inchi： 1S/C8H11NO/c1-7(6-10)8-4-2-3-5-9-8/h2-5,7,10H,6H2,1H3
• InChI Key： OXZXELXVPQSDGR-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.17740

Additional information on 2-(pyridin-2-yl)propan-1-ol

Professional Introduction to 2-(pyridin-2-yl)propan-1-ol (CAS No. 68888-19-7)

2-(pyridin-2-yl)propan-1-ol, identified by its Chemical Abstracts Service number CAS No. 68888-19-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a pyridine moiety linked to a propanol backbone, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The unique structural properties of this molecule make it a valuable intermediate in synthesizing various bioactive agents, particularly those targeting neurological and inflammatory disorders.

The pyridin-2-yl group in 2-(pyridin-2-yl)propan-1-ol plays a crucial role in determining its pharmacological profile. Pyridine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, making them indispensable in the design of therapeutic agents. Recent studies have highlighted the potential of pyridine-based compounds in modulating pathways associated with pain perception, neurodegeneration, and autoimmune diseases. The propanol moiety, on the other hand, contributes to the compound's solubility and bioavailability, enhancing its suitability for pharmacological applications.

In the context of modern drug discovery, 2-(pyridin-2-yl)propan-1-ol has been explored as a key intermediate in the synthesis of novel molecules with therapeutic potential. For instance, researchers have utilized this compound to develop inhibitors targeting kinases and other enzymes involved in cancer progression. The pyridine ring's ability to engage in hydrogen bonding and hydrophobic interactions with biological targets has been leveraged to design highly specific and potent inhibitors. These findings underscore the importance of 2-(pyridin-2-yl)propan-1-ol in advancing our understanding of molecular interactions and developing new therapeutic strategies.

The pharmaceutical industry has also shown interest in 2-(pyridin-2-yl)propan-1-ol for its potential applications in treating neurological disorders. Pyridine derivatives have been reported to exhibit neuroprotective properties, making them promising candidates for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that compounds incorporating the pyridin-2-yl group can cross the blood-brain barrier and interact with neural receptors, thereby modulating neuronal activity. The propanol side chain further enhances these properties by improving metabolic stability and reducing toxicity.

Beyond its pharmaceutical applications, 2-(pyridin-2-yl)propan-1-ol has found utility in agrochemical research. The structural features of this compound make it a suitable candidate for developing novel pesticides and herbicides. Pyridine-based agrochemicals are known for their efficacy in protecting crops from pests and diseases while maintaining environmental safety. The propanol group contributes to the compound's bioavailability and persistence, ensuring prolonged activity against target organisms. This dual functionality has made 2-(pyridin-2-yl)propan-1-ol a valuable asset in sustainable agricultural practices.

The synthesis of 2-(pyridin-2-yloxy)propanalcohol) involves multi-step organic reactions that highlight its synthetic versatility. Starting from commercially available precursors such as pyridine derivatives and propionaldehyde, the compound can be synthesized through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have further refined the production process, ensuring high yields and purity.

The chemical properties of 2-(CAS No. 68888- 19- 7) have been extensively characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and functional groups present in the compound. Additionally, computational studies using density functional theory (DFT) have been employed to predict the electronic properties and reactivity of 2-(CAS No. 68888- -19- -7). These computational models aid in understanding how the compound interacts with biological targets at the molecular level.

The safety profile of 2-(CAS No. 68888- -19- -7) has been evaluated through toxicological studies conducted on cell cultures and animal models. Preliminary results indicate that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development into clinical candidates. However, comprehensive toxicological assessments are still ongoing to fully understand its long-term effects.

In conclusion, 2-(CAS No. 68888- -19- -7) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, coupled with its synthetic versatility, make it a valuable tool for researchers exploring new therapeutic agents and sustainable agricultural solutions. As ongoing studies continue to uncover its potential benefits, this compound is poised to play an increasingly important role in advancing scientific research and industrial applications.